Cas no 934470-80-1 ((2S,4S)-4-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• CAS No: 934470-80-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 1039793
• PubChem ID: 70700845
• Update Time: 2025-09-19

(2S,4S)-4-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-prop-2-enylpyrrolidine-2-carboxylic acid
• (2S,4S)-4-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylicacid
• SCHEMBL15674277
• DTXSID10743638
• 934470-80-1
• AKOS016007029
• CYODNDBPPDGALB-UWVGGRQHSA-N
• (4S)-1-(tert-Butoxycarbonyl)-4-prop-2-en-1-yl-L-proline
• (2S,4S)-4-(2-propen-1-yl)-1,2-pyrrolidinedicarboxylic acid 1-tert-butyl ester
• DB-335958

• Inchi： 1S/C13H21NO4/c1-5-6-9-7-10(11(15)16)14(8-9)12(17)18-13(2,3)4/h5,9-10H,1,6-8H2,2-4H3,(H,15,16)/t9-,10-/m0/s1
• InChI Key： CYODNDBPPDGALB-UWVGGRQHSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](CC=C)C[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 369℃
• Flash Point: 177℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives